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Compound of Interest

Compound Name: 1-Methyl Xanthine-d3

CAS No.: 1216430-61-3

Cat. No.: B562924

Get Quote

This document provides a comprehensive overview of the safety considerations and handling

protocols for 1-Methylxanthine-d3. It is intended for researchers, scientists, and professionals in

drug development who may work with this compound. The information herein is synthesized

from available safety data for the non-deuterated analog, 1-Methylxanthine, and established

best practices in chemical safety.

Section 1: Chemical Identification
1-Methylxanthine-d3 is the deuterated form of 1-Methylxanthine, a metabolite of caffeine and

theophylline.[1] The deuterium labeling makes it a valuable tool in metabolic research and as

an internal standard in analytical chemistry.[1]
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Identifier Value

IUPAC Name 1-(methyl-d3)-3,7-dihydropurine-2,6-dione

Synonyms 1-(Trideuteriomethyl)xanthine

CAS Number
Not available for d3 variant. (6136-37-4 for non-

labeled)[2]

Molecular Formula C₆H₃D₃N₄O₂

Molecular Weight
Approx. 169.16 g/mol (166.14 g/mol for non-

labeled)[2]

Section 2: Hazard Identification and GHS
Classification
Based on the data for 1-Methylxanthine, the deuterated compound should be handled as a

substance with the following hazards under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[2][3][4]

Pictograms:

Signal Word: Warning[2]

Hazard Statements:[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P312: Call a POISON CENTER/doctor if you feel unwell.

Section 3: Composition and Information on
Ingredients
This guide pertains to 1-Methylxanthine-d3. While the primary component is the deuterated

compound, the toxicological and safety data are largely extrapolated from its non-deuterated

counterpart, 1-Methylxanthine.[1][2] The isotopic labeling is not expected to significantly alter

the chemical's hazardous properties.

Section 4: First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure. The following

procedures are recommended:

Inhalation: If inhaled, move the individual to fresh air.[5] If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[5]

Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected

area with plenty of soap and water for at least 15 minutes.[6] If irritation persists, seek

medical attention.
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.[7]

Never give anything by mouth to an unconscious person.[5] Seek immediate medical

attention.[7]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,

such as water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Specific Hazards Arising from the Chemical: When heated to decomposition, it may emit

toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[7]

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[5]

Section 6: Accidental Release Measures
In the event of a spill, the following steps should be taken to minimize exposure and

environmental contamination:

Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. For

larger spills, a respirator may be necessary. Avoid breathing dust.[8]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed, labeled container for disposal.[5][8] Clean the spill area thoroughly

with a suitable cleaning agent.

Workflow for Spill Response
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Caption: Workflow for responding to a 1-Methylxanthine-d3 spill.

Section 7: Handling and Storage
Safe Handling: Use in a well-ventilated area and with appropriate personal protective

equipment.[8] Avoid the formation of dust and aerosols. Wash hands thoroughly after

handling.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Recommended storage temperatures are -20°C for one month or -80°C for six months for

solutions.[9] For the solid compound, storage at room temperature in a dry environment is

generally acceptable.[10]

Section 8: Exposure Controls and Personal
Protection

Engineering Controls: Work in a well-ventilated area. A fume hood is recommended for

procedures that may generate dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves and a lab coat.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved respirator.

Section 9: Physical and Chemical Properties
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Property Value

Appearance Light yellow powder[2]

Odor No data available

Melting Point > 300 °C[7]

Solubility Soluble in hot water.[8]

Stability Stable under normal conditions.[7]

Section 10: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[10]

Conditions to Avoid: Avoid dust formation and excess heat.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[7]

Section 11: Toxicological Information
The toxicological properties of 1-Methylxanthine-d3 have not been fully investigated. The

information below is based on its non-deuterated analog.

Acute Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.
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Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Section 12: Ecological Information
Data on the ecotoxicity of 1-Methylxanthine-d3 is limited. It is advised to prevent its release into

the environment. Some data for a related compound suggests it may be very toxic to aquatic

life with long-lasting effects.

Section 13: Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be handled by a licensed professional

waste disposal service.

Section 14: Transport Information
Transport information for 1-Methylxanthine-d3 is not explicitly available. It should be

transported in accordance with regulations for non-hazardous solids, though regulations may

vary by region.

Section 15: Regulatory Information
This compound is subject to GHS classification and labeling requirements.[2][3] Researchers

should be aware of and comply with all institutional and governmental regulations concerning

the handling and use of this chemical.

Section 16: Other Information
The information provided in this guide is based on the best available data for the non-

deuterated form of this compound and is intended for use by qualified professionals. It is the

responsibility of the user to determine the suitability of this information for their specific

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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